Singlet oxygen formation in non-aqueous oxygen redox chemistry: direct spectroscopic evidence for formation pathways and reliability of chemical probes†
Faraday Discussions Pub Date: 2023-05-17 DOI: 10.1039/D3FD00088E
Abstract
Singlet oxygen (1O2) formation is now recognised as a key aspect of non-aqueous oxygen redox chemistry. For identifying 1O2, chemical trapping via 9,10-dimethylanthracene (DMA) to form the endoperoxide (DMA–O2) has become the main method due to its sensitivity, selectivity, and ease of use. While DMA has been shown to be selective for 1O2, rather than forming DMA–O2 with a wide variety of potentially reactive O-containing species, false positives might hypothetically be obtained in the presence of previously overlooked species. Here, we first provide unequivocal direct spectroscopic proof via the 1O2-specific near-infrared (NIR) emission at 1270 nm for the previously proposed 1O2 formation pathways, which centre around superoxide disproportionation. We then show that peroxocarbonates, common intermediates in metal–O2 and metal carbonate electrochemistry, do not produce false-positive DMA–O2. Moreover, we identify a previously unreported 1O2-forming pathway through the reaction of CO2 with superoxide. Overall, we provide unequivocal proof for 1O2 formation in non-aqueous oxygen redox chemistry and show that chemical trapping with DMA is a reliable method to assess 1O2 formation.
Recommended Literature
- [1] Azilsartan piperazine salt solvate and monohydrate: preparation, crystal structure, enhanced solubility and oral bioavailability†
- [2] Dendrimer modified magnetic iron oxide nanoparticle/DNA/PEI ternary magnetoplexes: a novel strategy for magnetofection
- [3] One-pot synthesis of corolla-shaped gold nanostructures with (110) planes†
- [4] Front cover
- [5] Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†
- [6] Inside back cover
- [7] Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†
- [8] Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†
- [9] Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO
- [10] Curcumin-loaded metal oxide aerogels: supercritical drying and stability†
Journal Name：Faraday Discussions
Research Products
-
CAS no.: 16200-52-5
-
CAS no.: 157730-74-0
-
CAS no.: 162758-94-3
